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Compound of Interest

Compound Name: 2-Methylcyclohexanol

Cat. No.: B165396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylcyclohexanol is a versatile alicyclic alcohol utilized across various industrial sectors

due to its excellent solvency, moderate evaporation rate, and utility as a chemical intermediate.

[1] This document provides detailed application notes and experimental protocols for the use of

2-Methylcyclohexanol as a solvent and reactant in several key industrial processes. Its

isomeric forms, cis and trans, can influence its physical and reactive properties, making it a

subject of interest in process optimization.[1]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 2-Methylcyclohexanol is
crucial for its effective application. The following tables summarize key quantitative data for the

mixture of cis and trans isomers, as well as for the individual isomers where available.

Table 1: General Physicochemical Properties of 2-Methylcyclohexanol (mixture of cis and

trans isomers)
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Property Value

Molecular Formula C7H14O

Molecular Weight 114.19 g/mol

Appearance Colorless to pale yellow liquid

Odor Characteristic minty, camphor-like

Density ~0.93 g/cm³ at 25°C

Boiling Point 165-170°C

Melting Point -38°C

Flash Point 58°C (closed cup)

Solubility in Water Poorly soluble

Solubility in Organic Solvents
Miscible with ethanol, ether, and other organic

solvents

Table 2: Isomer-Specific Properties of 2-Methylcyclohexanol

Property cis-2-Methylcyclohexanol
trans-2-
Methylcyclohexanol

Density 0.936 g/mL Not specified

Boiling Point 165°C 166-168°C

Melting Point 7°C -4°C

Refractive Index 1.464 Not specified

Application Notes
Solvent in Coatings and Paints
2-Methylcyclohexanol serves as a specialty solvent in the formulation of paints, lacquers, and

resins. Its moderate evaporation rate allows for improved flow and leveling of coatings,
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preventing defects such as orange peel and ensuring a smooth finish. It is a good solvent for a

variety of resins, including epoxy resins.

Typical Formulation Components:

While specific formulations are proprietary, a general lacquer formulation may include:

Binder: Nitrocellulose, acrylic, or alkyd resin

Primary Solvent: Toluene, xylene

Co-solvent/Latent Solvent: 2-Methylcyclohexanol (typically 5-15% of the solvent blend)

Diluent: Aliphatic hydrocarbons

Additives: Plasticizers, pigments, stabilizers

The inclusion of 2-Methylcyclohexanol can enhance the solubility of the binder and improve

the overall performance of the coating.

Industrial Cleaning and Degreasing Agent
Due to its ability to dissolve oils, greases, and other organic contaminants, 2-
Methylcyclohexanol is a component in some industrial cleaning and degreasing formulations.

It can be used in solvent-based cleaners for metal parts, machinery, and in mold cleaning

applications.

Example Formulation Concept for a Heavy-Duty Degreaser:

Primary Solvent: 2-Methylcyclohexanol (10-30%)

Surfactant (non-ionic or anionic): To emulsify oils and assist in rinsing (5-15%)

Coupling Agent: Glycol ether to ensure stability (5-10%)

Corrosion Inhibitor: To protect metal surfaces (1-3%)

Water/other solvents: As a carrier
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Chemical Intermediate in Synthesis
2-Methylcyclohexanol is a key starting material in the synthesis of various commercially

important chemicals.[1] Its applications include the production of:

2-Methylcyclohexyl Acetate: Used as a solvent, particularly in the production of hydrogen

peroxide.

Herbicides and Pesticides: Serves as a precursor in the manufacturing of certain

agrochemicals.

Fragrances and Perfumery: Used in the synthesis of fragrance components.[1]

Plasticizers: Acts as a building block for the synthesis of plasticizers that enhance the

flexibility and durability of plastics.[1]

Use in Lithographic Printing
In the printing industry, 2-Methylcyclohexanol can be a component of solvents used for

cleaning lithographic plates and in the manufacturing process of photosensitive printing plates.

Experimental Protocols
Protocol 1: Synthesis of 1-Methylcyclohexene via
Dehydration of 2-Methylcyclohexanol
This protocol describes the acid-catalyzed dehydration of 2-Methylcyclohexanol to produce 1-

methylcyclohexene, a common reaction in organic synthesis.

Materials:

2-Methylcyclohexanol (mixture of cis and trans isomers)

Concentrated sulfuric acid (H₂SO₄) or 85% phosphoric acid (H₃PO₄)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)
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Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

Boiling chips

Equipment:

Round-bottom flask (50 mL)

Fractional distillation apparatus (distillation head, condenser, receiving flask)

Heating mantle or sand bath

Separatory funnel (100 mL)

Erlenmeyer flasks

Graduated cylinders

Procedure:

Reaction Setup:

Place 5 mL of 2-methylcyclohexanol and a few boiling chips into a 50 mL round-bottom

flask.

Carefully add 3 mL of 9M sulfuric acid (or 1.5 mL of 85% phosphoric acid) to the flask and

swirl gently to mix.

Distillation:

Assemble the fractional distillation apparatus with the round-bottom flask as the distilling

flask.

Heat the mixture gently using a heating mantle.

Collect the distillate that boils below 120°C in a receiving flask cooled in an ice bath. The

distillate will be a two-phase mixture of the alkene product and water.

Work-up:
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Transfer the collected distillate to a separatory funnel.

Wash the distillate sequentially with:

10 mL of 5% sodium bicarbonate solution to neutralize any remaining acid. Vent the

funnel frequently to release any pressure from CO₂ evolution.

10 mL of saturated sodium chloride solution to help break any emulsions and remove

dissolved water.

Separate the organic layer (top layer) and transfer it to a clean, dry Erlenmeyer flask.

Drying and Isolation:

Add a small amount of anhydrous magnesium sulfate or calcium chloride to the organic

layer and swirl. Let it stand for 10-15 minutes until the liquid is clear.

Decant or filter the dried product into a pre-weighed vial.

Analysis:

Determine the mass of the product and calculate the percent yield.

(Optional) Analyze the product by gas chromatography (GC) to determine the ratio of 1-

methylcyclohexene to other isomers.
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Caption: Logical steps in the synthesis of 2-Methylcyclohexyl Acetate.
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Safety and Handling
2-Methylcyclohexanol is a flammable liquid and should be handled with appropriate safety

precautions.

Ventilation: Work in a well-ventilated area or under a fume hood.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.

Fire Safety: Keep away from open flames, sparks, and other sources of ignition. Use a dry

chemical, foam, or carbon dioxide fire extinguisher.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.

Spills: Absorb spills with an inert material (e.g., sand, vermiculite) and dispose of in

accordance with local regulations.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling 2-
Methylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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